Cas no 1805441-37-5 (5-Amino-2-(chloromethyl)-3-(difluoromethyl)pyridine-6-carboxylic acid)
5-Amino-2-(chloromethyl)-3-(difluoromethyl)pyridine-6-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-Amino-2-(chloromethyl)-3-(difluoromethyl)pyridine-6-carboxylic acid
-
- Inchi: 1S/C8H7ClF2N2O2/c9-2-5-3(7(10)11)1-4(12)6(13-5)8(14)15/h1,7H,2,12H2,(H,14,15)
- InChI Key: IEHRZRFRHRIAAW-UHFFFAOYSA-N
- SMILES: ClCC1C(C(F)F)=CC(=C(C(=O)O)N=1)N
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 243
- XLogP3: 1.6
- Topological Polar Surface Area: 76.2
5-Amino-2-(chloromethyl)-3-(difluoromethyl)pyridine-6-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029064338-1g |
5-Amino-2-(chloromethyl)-3-(difluoromethyl)pyridine-6-carboxylic acid |
1805441-37-5 | 97% | 1g |
$1,564.50 | 2022-04-01 |
5-Amino-2-(chloromethyl)-3-(difluoromethyl)pyridine-6-carboxylic acid Related Literature
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
Additional information on 5-Amino-2-(chloromethyl)-3-(difluoromethyl)pyridine-6-carboxylic acid
Introduction to 5-Amino-2-(chloromethyl)-3-(difluoromethyl)pyridine-6-carboxylic acid (CAS No. 1805441-37-5)
5-Amino-2-(chloromethyl)-3-(difluoromethyl)pyridine-6-carboxylic acid, identified by the CAS number 1805441-37-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and utility in drug development. The unique structural features of this molecule, including its amino, chloromethyl, and difluoromethyl substituents, contribute to its potential as a versatile intermediate in the synthesis of various pharmacologically active agents.
The< strong>amino group at the 5-position of the pyridine ring provides a nucleophilic site that can participate in various chemical reactions, such as condensation, coupling, and modification processes. This functionality is particularly valuable in medicinal chemistry, where it can be utilized to introduce additional molecular fragments or to enhance binding interactions with biological targets. The presence of a< strong>chloromethyl group at the 2-position introduces another layer of reactivity, enabling further functionalization through nucleophilic substitution reactions. This moiety is often employed in the synthesis of complex molecules, including those with antiviral, anticancer, or anti-inflammatory properties.
The< strong>difluoromethyl group at the 3-position is a key feature that influences the electronic properties and metabolic stability of the compound. Difluoromethyl groups are well-documented for their ability to improve pharmacokinetic profiles, such as increasing metabolic stability and reducing susceptibility to enzymatic degradation. This makes< strong>5-Amino-2-(chloromethyl)-3-(difluoromethyl)pyridine-6-carboxylic acid an attractive scaffold for developing novel therapeutic agents that exhibit enhanced bioavailability and prolonged efficacy.
In recent years, there has been growing interest in exploring the pharmacological potential of pyridine derivatives. Several studies have demonstrated that compounds containing pyridine moieties exhibit a wide range of biological activities, including antimicrobial, antiviral, anti-inflammatory, and anticancer effects. The structural versatility of< strong>5-Amino-2-(chloromethyl)-3-(difluoromethyl)pyridine-6-carboxylic acid allows researchers to modify its core structure while retaining or enhancing its biological activity. This flexibility has led to its investigation as a lead compound or intermediate in several drug discovery programs.
One notable area of research involving< strong>5-Amino-2-(chloromethyl)-3-(difluoromethyl)pyridine-6-carboxylic acid is its potential application in oncology. Pyridine-based compounds have shown promise in targeting various cancer pathways, including those involving kinases and other enzymes critical for tumor growth and progression. The< strong>amino,< strong>chloromethyl, and< strong>difluoromethyl groups provide multiple points for interaction with biological targets, making this compound a valuable candidate for further exploration in cancer therapeutics.
The< strong>carboxylic acid functionality at the 6-position of the pyridine ring further enhances the compound's synthetic utility. Carboxylic acids can participate in various reactions, such as esterification, amidation, and salt formation, allowing for the creation of a wide range of derivatives with tailored properties. These derivatives may exhibit improved solubility, stability, or bioavailability compared to the parent compound.
In addition to its pharmaceutical applications,< strong>5-Amino-2-(chloromethyl)-3-(difluoromethyl)pyridine-6-carboxylic acid may also find utility in agrochemical research. Pyridine derivatives are known for their role in developing pesticides and herbicides due to their ability to interact with biological systems at low concentrations. The unique structural features of this compound make it a promising candidate for designing novel agrochemicals that are effective yet environmentally friendly.
The synthesis of< strong>5-Amino-2-(chloromethyl)-3-(difluoromethyl)pyridine-6-carboxylic acid involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic steps may include nucleophilic substitution reactions at the chloromethyl group followed by functionalization at other positions on the pyridine ring. Advanced techniques such as palladium-catalyzed cross-coupling reactions may also be employed to introduce additional substituents with high precision.
The analytical characterization of this compound is crucial for ensuring its identity and purity before it can be used in further studies. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are commonly employed to confirm its structure and assess its quality.
The pharmacokinetic properties of< strong>5-Amino-2-(chloromethyl)-3-(difluoromethyl)pyridine-6-carboxylic acid, including its absorption, distribution, metabolism, excretion (ADME), are critical factors that determine its potential as a therapeutic agent. Studies evaluating these properties can provide valuable insights into how the compound behaves within an organism and guide further optimization efforts.
In conclusion,< strong>5-Amino-2-(chloromethyl)-3-(difluoromethyl)pyridine-6-carboxylic acid, with its CAS number 1805441-37-5, represents a promising scaffold for pharmaceutical development due to its unique structural features and versatile reactivity. Its potential applications in oncology and agrochemical research highlight its significance as a building block for innovative drug discovery programs. As research continues to uncover new therapeutic targets and synthetic methodologies, compounds like this will remain at the forefront of medicinal chemistry innovation.
1805441-37-5 (5-Amino-2-(chloromethyl)-3-(difluoromethyl)pyridine-6-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)